Cas no 1804877-51-7 (6-Methyl-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 6-Methyl-5-(trifluoromethyl)nicotinonitrile
• CAS No: 1804877-51-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4904792
• Update Time: 2025-05-20

6-Methyl-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C8H5F3N2/c1-5-7(8(9,10)11)2-6(3-12)4-13-5/h2,4H,1H3
• InChI Key： ZDGUZXQPBVKTMY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CN=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 6-Methyl-5-(trifluoromethyl)nicotinonitrile

6-Methyl-5-(trifluoromethyl)nicotinonitrile: A Comprehensive Overview

6-Methyl-5-(trifluoromethyl)nicotinonitrile, also known by its CAS number 1804877-51-7, is a highly specialized organic compound with significant applications in various fields. This compound, belonging to the class of nitriles, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a nicotinonitrile backbone with a methyl group at the 6-position and a trifluoromethyl group at the 5-position, which contributes to its distinct reactivity and stability.

The synthesis of 6-Methyl-5-(trifluoromethyl)nicotinonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, often utilizing catalytic processes that minimize environmental impact. The presence of the trifluoromethyl group introduces electronic effects that enhance the compound's ability to participate in various chemical transformations, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most promising applications of 6-Methyl-5-(trifluoromethyl)nicotinonitrile lies in its potential as a precursor for drug development. Researchers have explored its role in constructing complex molecular frameworks, particularly in the design of kinase inhibitors and other therapeutic agents. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates.

In addition to pharmaceutical applications, this compound has shown utility in agrochemical research. Its ability to act as an effective herbicide or insecticide precursor has been investigated in recent studies. The methyl group at the 6-position plays a crucial role in enhancing the compound's lipophilicity, which is essential for its interaction with biological targets.

The latest research on 6-Methyl-5-(trifluoromethyl)nicotinonitrile has focused on its use in materials science, particularly in the development of advanced polymers and coatings. The nitrile functionality can be readily converted into other functional groups, enabling the creation of materials with tailored properties such as improved thermal stability and mechanical strength.

In conclusion, 6-Methyl-5-(trifluoromethyl)nicotinonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in future innovations.